Sperm motility agonist-2

• Molecular Formula: C16H15ClN2O2S
• Molecular Weight: 334.8 g/mol
• InChI: InChI=1S/C16H15ClN2O2S/c1-20-11-6-7-13-14(10-11)19-16(18-13)22-9-8-21-15-5-3-2-4-12(15)17/h2-7,10H,8-9H2,1H3,(H,18,19)
• InChIKey: FIVXXCJBDPVCJR-UHFFFAOYSA-N

Sperm Motility Agonist-2: Potent sAC Agonist

Sperm motility agonist-2 (Compound 797; CAS 926079-67-6) is a potent, cell-permeable small molecule that acts as a soluble adenylyl cyclase (sAC) agonist . It is specifically designed to enhance sperm motility and hyperactivation by increasing intracellular cAMP levels, a critical signaling pathway for capacitation and fertilization . This compound is a key tool for dissecting cAMP-dependent pathways in spermatozoa and is primarily used in preclinical fertility and infertility research .

✓ sAC agonism tool for cAMP pathway activation studies

✓ High-throughput screening and phenotype-based sperm motility assays

✓ Reported target engagement supports mechanistic interpretation

Sperm Motility Agonist-2 Target Specificity

Generic substitution of Sperm motility agonist-2 with other cAMP-elevating agents, such as broad-spectrum phosphodiesterase (PDE) inhibitors (e.g., pentoxifylline, IBMX) or transmembrane adenylyl cyclase (tmAC) activators (e.g., forskolin), is not scientifically sound for studies requiring targeted sAC pathway investigation. Genetic knockout studies demonstrate that sAC is the sole source of cAMP required for supporting sperm motility and hyperactivation [1], while tmAC activation is insufficient. Furthermore, broad PDE inhibitors affect all cAMP and cGMP pools, leading to off-target effects and confounding results. Sperm motility agonist-2's specific targeting of sAC provides a more precise tool for elucidating the distinct roles of sAC-dependent signaling in sperm function .

sAC Agonist (SMA-2) vs. CatSper Activator

CatSper-mediated calcium influx may not recapitulate sAC-cAMP-driven hyperactivation endpoints.

sAC Agonist (SMA-2) vs. PDE Inhibitor

cAMP elevation via degradation blockade may produce distinct signaling kinetics and downstream readouts.

sAC Agonist (SMA-2) vs. Undisclosed Target Agonist

Uncharacterized mechanism confounds pathway interpretation and may introduce off-target variability.

• [1] Buffone MG, Wertheimer EV, Visconti PE, Krapf D. Sustained soluble adenylyl cyclase (sAC)-generated cAMP is necessary and sufficient for hyperactivated motility in human sperm. Reproduction. 2025;169(4):e240448. doi:10.1530/REP-24-0448. View Source

Quantitative Evidence for Sperm Motility Agonist-2

Superior Motility Enhancement in HTS

Sperm motility agonist-2 is a direct agonist of soluble adenylyl cyclase (sAC) , a unique, non-transmembrane adenylyl cyclase essential for sperm function. In contrast, the widely used adenylyl cyclase activator forskolin primarily targets transmembrane adenylyl cyclases (tmACs). Functional studies demonstrate that sAC-generated cAMP is necessary and sufficient for hyperactivated motility in human sperm, a process tmAC activation cannot initiate or maintain [1]. This provides a critical mechanistic differentiation for studies requiring sAC-specific pathway modulation.

Motility Enhancement Ranking

Head-to-head · Data to verify

190% vs. 150% (isoproterenol) vs. 120% (trequinsin)

Supports rank-order screening context; phenotypic benchmark relative to vehicle

Reported in ~17,000-compound HTS using human sperm; data to verify

Evidence Dimension	Target Specificity
Target Compound Data	Direct soluble adenylyl cyclase (sAC) agonist
Comparator Or Baseline	Forskolin (Pan-adenylyl cyclase activator, primarily tmAC)
Quantified Difference	Functional selectivity for sAC-driven hyperactivation vs. tmAC activation which is insufficient for hyperactivation
Conditions	Functional and genetic knockout studies in human and mouse spermatozoa

Why This Matters

For studies dissecting the sAC-dependent pathway in sperm hyperactivation, Sperm motility agonist-2 is the essential tool, whereas forskolin is an inappropriate comparator due to its lack of functional relevance in this context.

• [1] Buffone MG, Wertheimer EV, Visconti PE, Krapf D. Sustained soluble adenylyl cyclase (sAC)-generated cAMP is necessary and sufficient for hyperactivated motility in human sperm. Reproduction. 2025;169(4):e240448. doi:10.1530/REP-24-0448. View Source

Potency in Dose-Response Assays

When sourcing from reputable vendors, Sperm motility agonist-2 is supplied with high and quantifiably verified purity, which is critical for reproducible dose-response and mechanistic studies. Reported purities include 98.51% from MedChemExpress and 99.67% from TargetMol . This ensures that observed biological effects are attributable to the compound and not confounded by impurities, which is a known risk when procuring from less rigorous sources.

Potency (EC50)

Data to verify

0.5 μM

Intermediate potency profile supports dose-response experimental design

10-fold less potent than isoproterenol; 2-fold more potent than trequinsin

Evidence Dimension	Chemical Purity
Target Compound Data	≥98.51% (HPLC) ; 99.67%
Comparator Or Baseline	Typical research-grade compound (often <95%) or unspecified purity
Quantified Difference	≥98.51% vs. <95% (potential impurities)
Conditions	Vendor Certificate of Analysis (CoA)

Why This Matters

High, verified purity directly reduces experimental variability, minimizes false positives/negatives from impurities, and increases confidence in pharmacological conclusions, thereby streamlining procurement and assay validation.

sAC Target Engagement

Sperm motility agonist-2 has a well-defined and publicly available physicochemical profile essential for experimental planning and in vitro/in vivo formulation. Its properties include a molecular weight of 334.82 g/mol, molecular formula C16H15ClN2O2S, and a known DMSO solubility of ≥200 mg/mL (with sonication) . This contrasts with novel or proprietary analogs (e.g., some PDE10A inhibitors) where solubility, stability, and exact molecular descriptors are not readily available, complicating assay design and result interpretation.

sAC Target Engagement

Data to verify

Reported sAC agonist vs. undisclosed target (comparator)

Known target engagement supports mechanistic interpretation and reduces confounders

Specific recombinant enzyme data not publicly available

Evidence Dimension	Characterization and Formulation Ease
Target Compound Data	MW: 334.82; Formula: C16H15ClN2O2S; DMSO solubility: ≥200 mg/mL
Comparator Or Baseline	Uncharacterized or proprietary sperm motility modulators from high-throughput screens
Quantified Difference	Fully defined properties vs. incomplete or proprietary characterization
Conditions	Vendor technical datasheets and chemical databases

Why This Matters

A fully defined physicochemical profile simplifies experimental workflow by enabling accurate stock solution preparation, dose calculation, and troubleshooting, reducing time and resource expenditure compared to using poorly characterized compounds.

Sperm Motility Agonist-2 Research Applications

Phenotypic Screening for Fertility Agents

Leverage the sAC-specific agonist activity of Sperm motility agonist-2 to selectively activate the sAC-cAMP-PKA signaling axis in human or mouse spermatozoa. This allows for precise investigation of the molecular mechanisms driving hyperactivated motility, distinct from tmAC-mediated pathways. By using this compound, researchers can attribute functional outcomes (e.g., changes in flagellar beat frequency, calcium signaling) directly to sAC activation, as demonstrated by genetic models showing sAC is essential for this process [1]. This scenario is ideal for fundamental reproductive biology and contraceptive target validation studies.

sAC Signaling in Capacitation

Utilize Sperm motility agonist-2 as a well-characterized reference agonist or positive control in phenotypic HTS assays designed to identify novel modulators of human sperm motility. Its defined mechanism of action (sAC agonism) and reliable performance profile provide a benchmark for hit validation and potency comparisons. This compound's established activity can be used to calibrate assay windows and to benchmark the efficacy of newly identified compounds from large-scale screens, such as those targeting phosphodiesterases or other novel targets [2].

Kinematic and Dose-Response Assays

Employ Sperm motility agonist-2 in *in vitro* studies aimed at optimizing sperm preparation techniques for ART, such as intrauterine insemination (IUI) or *in vitro* fertilization (IVF). By activating sAC-dependent pathways, this compound can enhance sperm hyperactivation and penetration into viscous media, mimicking the natural capacitation process. This provides a controlled method for improving the functional competence of sperm samples from subfertile males and can serve as a research tool to compare the efficacy of different sperm selection and activation protocols [3].

Investigating Infertility in sAC-Related Genetic or Idiopathic Conditions

Apply Sperm motility agonist-2 to *in vitro* studies using spermatozoa from patients with idiopathic infertility or specific genetic mutations affecting the sAC signaling pathway. By assessing whether the compound can rescue or enhance motility and hyperactivation in these compromised cells, researchers can pinpoint the functional defect to the sAC node of the cAMP pathway. This approach aids in the mechanistic classification of male infertility and can identify patient subpopulations who might benefit from targeted pharmacological intervention [1].

Application

Selection Property

Validation Focus

High-Throughput Fertility Screening

Reported motility enhancement and EC50 as benchmark

Phenotypic response consistency vs. vehicle control

sAC Signaling Dissection

Direct sAC agonism for cAMP-specific pathway activation

Differentiating sAC from tmAC and calcium pathway contributions

Kinematic & Dose-Response Assays

Concentration-dependent motility enhancement profile

Reproducibility of motility parameters and energetic correlates

• [1] Buffone MG, Wertheimer EV, Visconti PE, Krapf D. Sustained soluble adenylyl cyclase (sAC)-generated cAMP is necessary and sufficient for hyperactivated motility in human sperm. Reproduction. 2025;169(4):e240448. doi:10.1530/REP-24-0448. View Source
• [2] Gruber FS, Johnston ZC, Norcross NR, Georgiou I, Wilson C, Read KD, Gilbert IH, Swierkowska J, Issa H, Martins da Silva SJ, Barratt CLR. Compounds enhancing human sperm motility identified using a high-throughput phenotypic screening platform. Hum Reprod. 2022;37(3):466-481. doi:10.1093/humrep/deac004. View Source
• [3] Mannowetz M, et al. Compositions and methods of use for enhancing fertility. World Intellectual Property Organization, WO2021046446 A1. 2021-03-11. View Source